![molecular formula C17H18ClN3O3 B3014182 2-(3-chlorophenoxy)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide CAS No. 1903152-62-4](/img/structure/B3014182.png)
2-(3-chlorophenoxy)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves standard methods of organic synthesis, including the use of slow evaporation techniques for crystal growth , and reactions between amines and acyl chlorides to obtain high yields of the desired products . The synthesis of similar compounds has been reported to involve bromine as a cyclic reagent, leading to moderate to high isolated yields . These methods suggest that the synthesis of the compound of interest might also involve such techniques and reagents.
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various analytical techniques. Single crystals have been grown and characterized by UV-Vis, IR, NMR, and powder XRD techniques . The crystal structure analysis of similar compounds reveals that they can belong to different crystal systems, such as monoclinic . These findings suggest that the compound may also exhibit a complex crystal structure that can be elucidated using similar analytical methods.
Chemical Reactions Analysis
The related compounds have been used as intermediates for constructing various heterocyclic systems, indicating that they are reactive and can participate in multiple chemical reactions . The reactivity of these compounds is further evidenced by their ability to undergo Michael reactions and to form Schiff bases . This implies that "2-(3-chlorophenoxy)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide" may also be amenable to a range of chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been studied through spectral studies, dielectric studies, and laser damage threshold studies . These compounds have been found to possess nonlinear optical properties and electro-optic characteristics . Additionally, some of these compounds have demonstrated herbicidal activity and have been effective against various cell lines, indicating potential biological activity . These studies suggest that the compound of interest may also have unique optical properties and potential biological applications.
Scientific Research Applications
Herbicidal Activity
One significant application of similar compounds to 2-(3-chlorophenoxy)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide is in the realm of herbicidal activity. For example, a study by Liu et al. (2008) on N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide reported effective herbicidal properties, indicating the potential of related compounds in agricultural applications (Liu et al., 2008).
Antinociceptive Activity
Compounds structurally related to 2-(3-chlorophenoxy)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide have been explored for their antinociceptive (pain-relieving) activities. For instance, Önkol et al. (2004) synthesized and studied the antinociceptive properties of (5-chloro-2(3H)-benzoxazolon-3-yl) propanamide derivatives, suggesting potential applications in pain management (Önkol et al., 2004).
Antibacterial and Antifungal Agents
Another application is in the development of antibacterial and antifungal agents. A study by Zala et al. (2015) on the synthesis of N-(5-(2-Cholrobenzylidene)-4-oxo-2-arylthiazolidin-3-yl)-2-(6-methoxynephthalen-2-yl) propanamide showed promising antibacterial and antifungal activities, highlighting the potential use of similar compounds in medical and pharmaceutical fields (Zala et al., 2015).
properties
IUPAC Name |
2-(3-chlorophenoxy)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O3/c1-10(24-14-4-2-3-12(18)9-14)17(23)19-13-5-6-15-11(7-13)8-16(22)21-20-15/h2-4,8-10,13H,5-7H2,1H3,(H,19,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNUDUWZQYDNLFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCC2=NNC(=O)C=C2C1)OC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-chlorophenoxy)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.